Methyl 4-(6-chloropyrazin-2-yl)benzoate
Overview
Description
“Methyl 4-(6-chloropyrazin-2-yl)benzoate” is a chemical compound with the molecular formula C12H9ClN2O2 . It is used for research purposes .
Synthesis Analysis
The synthesis of “Methyl 4-(6-chloropyrazin-2-yl)benzoate” involves a reaction with N-ethyl-N,N-diisopropylamine in dimethyl sulfoxide at 20℃ for 16 hours . The resulting mixture is stirred at room temperature, and the residue is purified by reverse flash .Physical And Chemical Properties Analysis
“Methyl 4-(6-chloropyrazin-2-yl)benzoate” is stored in a dry environment at 2-8°C . The boiling point is not specified in the search results .Scientific Research Applications
1. Molecular Structure and Hydrogen Bonding
Methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, a related compound, demonstrates complex hydrogen bonding, forming sheets and chains in its crystal structure. These hydrogen bonds, including N-H...N, N-H...O, and C-H...O types, contribute to the molecular and electronic structure of the compound (Portilla et al., 2007).
2. Antiproliferative Activity Against Cancer Cells
A compound closely related to Methyl 4-(6-chloropyrazin-2-yl)benzoate, known as methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482), has demonstrated promising antiproliferative activity against human cancer cells. This activity is attributed to its role as a tubulin polymerization inhibitor (Minegishi et al., 2015).
3. Spectrophotometric and Voltammetric Determination
Sodium 4-[2-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoate, another similar compound, has been analyzed using spectrophotometric and voltammetric methods. These methods facilitate the determination of this compound in aqueous media, indicating its stability and lack of polymerization or tautomeric forms within a certain concentration range (Tymoshuk et al., 2018).
4. Dual Photocatalytic and Electrocatalytic Performances
Compounds with 4-(2,6-di(pyrazin-2-yl)pyridin-4-yl)benzoate structures have shown dual photocatalytic and electrocatalytic performances. These properties make them suitable for applications like photodegradation of organic dyes and electrocatalytic reduction of hydrogen peroxide (Hao et al., 2019).
5. Novel Heterocycle Synthesis
Research into related compounds has led to the synthesis of novel heterocycles, demonstrating the potential for developing new chemical structures with unique properties (Coppo & Fawzi, 1998).
Safety and Hazards
properties
IUPAC Name |
methyl 4-(6-chloropyrazin-2-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O2/c1-17-12(16)9-4-2-8(3-5-9)10-6-14-7-11(13)15-10/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTABOGNYIHUEIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2=CN=CC(=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00650600 |
Source
|
| Record name | Methyl 4-(6-chloropyrazin-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(6-chloropyrazin-2-yl)benzoate | |
CAS RN |
1020718-59-5 |
Source
|
| Record name | Methyl 4-(6-chloropyrazin-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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